Cas no 82810-68-2 (16-Iodostanolone)

• Product name: 16-Iodostanolone
• CAS No: 82810-68-2
• MF: C₁₉H₂₉IO₂
• MW: 416.33683848381
• CID: 725233

16-Iodostanolone Chemical and Physical Properties

Names and Identifiers

• Androstan-3-one,17-hydroxy-16-iodo-, (5a,16a,17b)-
• 16-iodostanolone
• 16alpha-Iodostanolone
• 16alpha-Iodo-5alpha-dihydrotestosterone
• 16-Iodostanolone

• Inchi： 1S/C19H29IO2/c1-18-7-5-12(21)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(20)17(19)22/h11,13-17,22H,3-10H2,1-2H3/t11-,13+,14-,15-,16+,17-,18-,19-/m0/s1
• InChI Key： XBLJAEMJGAJBSA-QMMYDPBZSA-N
• SMILES： I[C@H]1[C@@H]([C@@]2(C)CC[C@@H]3[C@@]4(C)CCC(C[C@@H]4CC[C@H]3[C@@H]2C1)=O)O

Computed Properties

• Exact Mass: 416.121
• Monoisotopic Mass: 416.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.46
• Boiling Point: 474.5°C at 760 mmHg
• Flash Point: 240.7°C
• Refractive Index: 1.591